Cas no 1368875-82-4 (4-Methyl-2-oxazoleacetic acid)

• Product Name: 4-Methyl-2-oxazoleacetic acid
• CAS No: 1368875-82-4
• MF: C₆H₇NO₃
• MW: 141.124681711197
• CID: 6088227
• PubChem ID: 21873099
• Update Time: 2024-03-01

4-Methyl-2-oxazoleacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-oxazoleacetic acid
• SCHEMBL12380047
• EN300-6731865
• 2-(4-methyl-1,3-oxazol-2-yl)acetic acid
• 1368875-82-4

• Inchi： 1S/C6H7NO3/c1-4-3-10-5(7-4)2-6(8)9/h3H,2H2,1H3,(H,8,9)
• InChI Key： XVINSFHPAMHFRB-UHFFFAOYSA-N
• SMILES： O1C=C(C)N=C1CC(O)=O

Computed Properties

• Exact Mass: 141.042593085g/mol
• Monoisotopic Mass: 141.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.292±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 281.9±23.0 °C(Predicted)
• pka: 3.81±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles